Cas no 1095273-25-8 ((2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate)

• Product Name: (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate
• CAS No: 1095273-25-8
• MF: C₂₃H₂₂NO₄S
• MW: 408.490085124969
• MDL: MFCD30535753
• CID: 4571565
• PubChem ID: 102028001
• Update Time: 2025-06-12

(2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• [(2S)-1-(triphenylmethyl)aziridin-2-yl]methyl methanesulfonate
• 2-Aziridinemethanol, 1-(triphenylmethyl)-, 2-methanesulfonate, (2S)-
• (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate

• MDL： MFCD30535753
• Inchi： 1S/C23H23NO4S/c25-17-22(18-29(26,27)28)16-24(22)23(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,25H,16-18H2,(H,26,27,28)/p-1/t22-,24?/m0/s1
• InChI Key： TXMDCZRQYSIDQL-OWJIYDKWSA-M
• SMILES： N1(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C[C@@]1(CS([O-])(=O)=O)CO

Additional information on (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate

Recent Advances in the Study of (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate (CAS: 1095273-25-8)

The compound (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate (CAS: 1095273-25-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate as a key intermediate in the synthesis of novel bioactive molecules. Its unique aziridine ring structure, protected by a triphenylmethyl (trityl) group, makes it a versatile building block for the construction of complex pharmacophores. Researchers have successfully employed this compound in the development of targeted therapies for various diseases, including cancer and infectious diseases.

One of the most notable advancements is the use of (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming irreversible bonds with specific cysteine residues in target proteins, leading to potent inhibition of oncogenic signaling pathways. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's potential as a therapeutic agent.

In addition to its applications in oncology, (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate has also been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters described its incorporation into novel antibiotic scaffolds, resulting in compounds with enhanced activity against drug-resistant bacterial strains. The researchers attributed this improved efficacy to the compound's ability to disrupt bacterial cell wall synthesis through a unique mechanism of action.

Despite these promising findings, challenges remain in the optimization of (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate-based therapeutics. Issues such as solubility, stability, and off-target effects need to be addressed to facilitate clinical translation. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations while preserving the compound's bioactive properties.

In conclusion, (2S)-1-(triphenylmethyl)aziridin-2-ylmethyl methanesulfonate (CAS: 1095273-25-8) represents a valuable tool in the arsenal of medicinal chemists. Its versatility and demonstrated biological activity make it a promising candidate for the development of next-generation therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in the treatment of various diseases.